Cas no 102550-09-4 (1H-Benzimidazole-1-ethanamine,6-methoxy-)

102550-09-4 structure
Product name:1H-Benzimidazole-1-ethanamine,6-methoxy-
1H-Benzimidazole-1-ethanamine,6-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole-1-ethanamine,6-methoxy-
- 1H-Benzimidazole-1-ethanamine,6-methoxy-(9CI)
- SCHEMBL9120412
- 2-(6-Methoxy-1H-benzo[d]imidazol-1-yl)ethanamine
- 102550-09-4
- QPPJFAUXJDLKTC-UHFFFAOYSA-N
- 1-beta-aminoethyl-6-methoxybenzimidazole
- 2-(6-methoxybenzimidazol-1-yl)ethanamine
-
- Inchi: InChI=1S/C10H13N3O/c1-14-8-2-3-9-10(6-8)13(5-4-11)7-12-9/h2-3,6-7H,4-5,11H2,1H3
- InChI Key: QPPJFAUXJDLKTC-UHFFFAOYSA-N
- SMILES: COC1=CC2N(CCN)C=NC=2C=C1
Computed Properties
- Exact Mass: 191.105862047g/mol
- Monoisotopic Mass: 191.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.1Ų
- XLogP3: 0.4
1H-Benzimidazole-1-ethanamine,6-methoxy- Related Literature
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Youngjin Ham,Nathan J. Fritz,Gayea Hyun,Young Bum Lee,Jong Seok Nam,Il-Doo Kim Energy Environ. Sci., 2021,14, 5894-5902
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Adrian Scaffidi,Keith A. Stubbs,Rebecca J. Dennis,Edward J. Taylor,Gideon J. Davies,David J. Vocadlo,Robert V. Stick Org. Biomol. Chem., 2007,5, 3013-3019
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Jun Zhang,Chunwei Yu,Gang Lu,Qiongyao Fu,Na Li,Yuxiang Ji New J. Chem., 2012,36, 819-822
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Kumaresh Ghosh,Debojyoti Tarafdar,Asmita Samadder,Anisur Rahman Khuda-Bukhsh RSC Adv., 2014,4, 58530-58535
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Alexander P. Gaywood,Hamish McNab Org. Biomol. Chem., 2010,8, 5166-5173
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Andriy Taranovskyy,János J. Tomán,Zoltán Erdélyi Phys. Chem. Chem. Phys., 2021,23, 6116-6127
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Chunyang Geng,Lujun Pan,Bo Liu J. Mater. Chem. B, 2020,8, 1405-1410
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Qingxia Duan,Hanchuang Zhu,Caiyun Liu,Ruifang Yuan,Zhaotong Fang,Zuokai Wang,Pan Jia,Zilu Li,Wenlong Sheng,Baocun Zhu Analyst, 2019,144, 1426-1432
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Nelly Khidekel,Linda C. Hsieh-Wilson Org. Biomol. Chem., 2004,2, 1-7
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Aamer Saeed,Syeda Abida Ejaz,Muddasar Shehzad,Sidra Hassan,Mariya al-Rashida,Jamshed Iqbal RSC Adv., 2016,6, 21026-21036
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